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Abstract
Methyl α-D-mannopyranoside, a naturally occurring monosaccharide derivative, has been

identified in various plant species, including Lilium pumilum and Lilium tenuifolium.[1][2] This

technical guide provides a comprehensive overview of this compound, with a focus on its

presence in the Lilium genus. The document details its physicochemical properties, known

biological activities, and a proposed mechanism of action as a plant growth regulator. While

quantitative data for its concentration in Lilium species is not readily available in current

literature, this guide presents available data from other plant sources and outlines detailed

experimental protocols for its isolation and quantification that can be adapted for Lilium

research. Furthermore, a proposed signaling pathway for its role in plant growth regulation is

visualized. This guide is intended to be a valuable resource for researchers investigating the

chemical constituents of Lilium species and for drug development professionals exploring the

potential applications of this compound.

Introduction
Lilium, a genus of herbaceous flowering plants, is known for its ornamental value and its use in

traditional medicine. Phytochemical investigations of Lilium species have revealed a diverse

array of bioactive compounds, including steroidal glycosides and phenolic compounds.[1][3]

Among the less studied constituents is methyl α-D-mannopyranoside, a simple sugar derivative

that has been reported in Lilium pumilum and Lilium tenuifolium.[1][2] This compound has
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garnered interest for its potential biological activities, including its role as a competitive inhibitor

of mannose-binding proteins and its application as a plant growth regulator.[4] This guide aims

to consolidate the current knowledge on methyl α-D-mannopyranoside, with a specific focus on

its relevance to Lilium species, to facilitate further research and development.

Physicochemical Properties
Methyl α-D-mannopyranoside is a white, crystalline powder with the molecular formula

C₇H₁₄O₆ and a molecular weight of 194.18 g/mol .[5] It is soluble in water and has a melting

point of approximately 193-196 °C. Detailed physicochemical properties are summarized in

Table 1.

Table 1: Physicochemical Properties of Methyl α-D-Mannopyranoside

Property Value Reference(s)

Molecular Formula C₇H₁₄O₆ [5]

Molecular Weight 194.18 g/mol [5]

Appearance White to off-white powder

Melting Point 193-196 °C

Solubility Soluble in water

Optical Rotation [α]20/D
+77.0° to +82.0° (c = 1-10% in

water)

CAS Number 617-04-9 [5]

Occurrence and Quantitative Data in Plant Species
Methyl α-D-mannopyranoside has been identified in Lilium pumilum and Lilium tenuifolium.[1]

[2] However, specific quantitative data regarding its concentration in these species is not

available in the reviewed scientific literature. A United States patent describes the isolation of

methyl α-D-mannopyranoside from various mannose-containing plant materials and provides

some yield information. It is important to note that these yields are not specific to Lilium species

but can provide a general reference.
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Table 2: Yield of Methyl α-D-Mannopyranoside from Various Plant-Based Materials (Not

Specific to Lilium Species)

Plant Material Source Yield Reference

Masonite Process Extract 4.9% (total) [4]

Conifer Wood Extract Up to 50-55% of theoretical [4]

Biological Activity and Potential Applications
Plant Growth Regulation
Methyl α-D-mannopyranoside is recognized as a plant growth regulator. Its proposed

mechanism of action involves the modulation of lectin activity. Lectins are carbohydrate-binding

proteins that can bind to sugars like glucose, playing a role in various physiological processes.

It is suggested that methyl α-D-mannopyranoside competes with glucose for binding to lectins.

This displacement of glucose makes it available for transport to growing points in the plant,

thereby promoting growth, increasing fruit and flower yields, and enhancing turgidity.

Interaction with Mannose-Binding Proteins
Methyl α-D-mannopyranoside acts as a competitive inhibitor of mannose-binding proteins. This

property is particularly relevant in the context of microbial pathogenesis, as many pathogens

utilize mannose-binding lectins to adhere to host cells. By blocking these lectins, methyl α-D-

mannopyranoside can potentially inhibit microbial adhesion and subsequent infection.

Other Potential Bioactivities
While research on the specific bioactivities of methyl α-D-mannopyranoside isolated from

Lilium is limited, studies on the genus have revealed a wide range of pharmacological activities

associated with other constituents, such as antioxidant and anti-inflammatory effects.[6][7][8]

Further investigation is warranted to explore the full spectrum of biological activities of methyl

α-D-mannopyranoside from Lilium sources.
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The role of methyl α-D-mannopyranoside as a plant growth regulator can be depicted in a

signaling pathway involving lectin binding.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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